Cas no 130721-77-6 (Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester, is a chemical compound with potential applications in agrochemical and pharmaceutical research. Its structure features a carbamate group linked to a substituted phenyl ring, offering stability and reactivity for further derivatization. The tert-butyl ester moiety enhances steric protection, improving shelf life and handling. The chloro and methyl substituents on the phenyl ring may influence electronic and steric properties, making it useful as an intermediate in synthesis. This compound is typically employed in controlled reactions due to its selective reactivity. Proper storage under inert conditions is recommended to maintain integrity.

Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester structure

130721-77-6 structure

Product Name:Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester

CAS No:130721-77-6

MF:C₁₂H₁₆ClNO₂

MW:241.713942527771

CID:1226690

PubChem ID:65142931

Update Time:2025-05-26

Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester
- Carbamic acid,N-(2-chloro-4-methylphenyl)-,1,1-dimethylethyl ester (9Cl)
- 130721-77-6
- tert-butyl N-(2-chloro-4-methylphenyl)carbamate
- AKOS014476357
- SCHEMBL6056066
- MDL： MFCD11976467
- Inchi： 1S/C12H16ClNO2/c1-8-5-6-10(9(13)7-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
- InChI Key： UCXFHINGKCPVMF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 241.08708
Monoisotopic Mass: 241.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Carbamic acid, (2-chloro-4-methylphenyl)-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1683496-1g	tert-Butyl (2-chloro-4-methylphenyl)carbamate	130721-77-6	98%	1g	￥6379.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1683496-5g	tert-Butyl (2-chloro-4-methylphenyl)carbamate	130721-77-6	98%	5g	￥14748.00	2024-08-09